Cas no 2034424-16-1 (3-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 2034424-16-1
• MF: C₁₆H₁₇N₇O₂
• MW: 339.351881742477
• CID: 6510768
• PubChem ID: 119104568
• Update Time: 2025-07-10

3-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one
• AKOS026697985
• 2034424-16-1
• 3-[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one
• 3-[1-(1-methyltriazole-4-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• 3-(1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one
• F6559-0677

• Inchi： 1S/C16H17N7O2/c1-21-9-13(19-20-21)16(25)22-7-4-11(5-8-22)23-10-18-14-12(15(23)24)3-2-6-17-14/h2-3,6,9-11H,4-5,7-8H2,1H3
• InChI Key： ATOYAVDTKSCUFP-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CCC(CC1)N1C=NC2C(=CC=CN=2)C1=O

Computed Properties

• Exact Mass: 339.14437281g/mol
• Monoisotopic Mass: 339.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.6Ų

Additional information on 3-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido2,3-dpyrimidin-4-one

3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 2034424-16-1): A Comprehensive Overview

3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 2034424-16-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various pharmacological studies.

The core structure of 3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one includes a pyrido[2,3-d]pyrimidine scaffold linked to a piperidine ring through a triazole carbonyl moiety. The presence of the triazole ring and the methyl substitution on the triazole carbonyl group contribute to the compound's stability and bioavailability. These structural elements also play a crucial role in modulating its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one as an inhibitor of specific protein kinases. Protein kinases are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit certain kinases makes it a valuable tool for both basic research and drug development.

In vitro studies have demonstrated that 3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one exhibits potent inhibitory activity against several kinases involved in cancer progression. For instance, it has been shown to effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation. Additionally, this compound has demonstrated selective inhibition of Aurora kinases, which are essential for proper chromosome segregation during mitosis.

The pharmacological profile of 3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl-3H,4H-pyrido[2,3-d]pyrimidin-4-one has been further characterized through in vivo studies. Preclinical animal models have shown that this compound can effectively reduce tumor growth and improve survival rates in various cancer models. These findings suggest that it has significant therapeutic potential as an anticancer agent.

Beyond its anticancer properties, 3-1-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-y-l 3H, 4H-pyrido [2 , 3 -d ] pyrimidin - 4 - one has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can modulate key signaling pathways involved in inflammation, such as the NF-kB pathway. By inhibiting these pathways, it may offer new therapeutic options for managing inflammatory conditions.

The safety profile of 3 - 1 - ( 1 - Methyl - 1 H - 1 , 2 , 3 - triazole - 4 - carbonyl ) piperidin - 4 - y l - 3 H , 4 H - pyrido [ 2 , 3 - d ] pyrimidin - 4 - one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits a favorable safety margin at therapeutic doses. This is crucial for its potential use in clinical settings where minimizing adverse effects is paramount.

In conclusion, 3 - 1 - ( 1 - Methyl - 1 H - 1 , 2 , 3 - triazole - 4 - carbonyl ) piperidin - 4 - y l - 3 H , 4 H - pyrido [ 2 , 3 - d ] pyrimidin - 4 - one (CAS No. 2034424––*) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development in both academic research and pharmaceutical industries. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.